Cas no 1368452-30-5 (1-(4-bromo-2-methylphenyl)cyclopentan-1-amine)

• Product Name: 1-(4-bromo-2-methylphenyl)cyclopentan-1-amine
• CAS No: 1368452-30-5
• Molecular Formula: C₁₂H₁₆BrN
• Molecular Weight: 254.166142463684
• CID: 6408209
• PubChem ID: 82298732

1-(4-bromo-2-methylphenyl)cyclopentan-1-amine Properties

Names and Identifiers

• 1-(4-bromo-2-methylphenyl)cyclopentan-1-amine
• Cyclopentanamine, 1-(4-bromo-2-methylphenyl)-
• 1368452-30-5
• EN300-1893562

• InChIKey： ZUEVQKOTUNHTJW-UHFFFAOYSA-N
• Inchi： 1S/C12H16BrN/c1-9-8-10(13)4-5-11(9)12(14)6-2-3-7-12/h4-5,8H,2-3,6-7,14H2,1H3
• SMILES： C1(C2=CC=C(Br)C=C2C)(N)CCCC1

Computed Properties

• Exact Mass: 253.04661g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 253.04661g/mol
• Heavy Atom Count: 14
• Complexity: 199
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Boiling Point: 315.2±37.0 °C(Predicted)
• pka: 9.60±0.20(Predicted)
• Density: 1.328±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes